Cas no 2098112-87-7 (2-(Azidomethyl)-5-(p-tolyl)oxazole)

• Product Name: 2-(Azidomethyl)-5-(p-tolyl)oxazole
• CAS No: 2098112-87-7
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 4773392
• Update Time: 2025-07-21

2-(Azidomethyl)-5-(p-tolyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-(p-tolyl)oxazole
• 2-(azidomethyl)-5-(4-methylphenyl)-1,3-oxazole
• 2-(Azidomethyl)-5-(p-tolyl)oxazole

• Inchi： 1S/C11H10N4O/c1-8-2-4-9(5-3-8)10-6-13-11(16-10)7-14-15-12/h2-6H,7H2,1H3
• InChI Key： MOTJLYSVKJSXLT-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 214.08546096 g/mol
• Monoisotopic Mass: 214.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.4
• Molecular Weight: 214.22

Additional information on 2-(Azidomethyl)-5-(p-tolyl)oxazole

Professional Introduction to Compound with CAS No. 2098112-87-7 and Product Name: 2-(Azidomethyl)-5-(p-tolyl)oxazole

The compound with the CAS number 2098112-87-7 and the product name 2-(Azidomethyl)-5-(p-tolyl)oxazole represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound, featuring an azidomethyl substituent on an oxazole ring and a para-tolyl group, has garnered considerable attention due to its unique structural properties and potential applications in drug development. The oxazole core is a well-known pharmacophore, frequently encountered in biologically active molecules, while the azidomethyl group introduces a versatile handle for further chemical modifications.

Recent research has highlighted the importance of 2-(Azidomethyl)-5-(p-tolyl)oxazole in the synthesis of novel therapeutic agents. The presence of the azidomethyl moiety allows for facile introduction of aliphatic chains or other functional groups through azide-alkyne cycloaddition reactions, making it an invaluable intermediate in constructing complex molecular architectures. This reactivity has been leveraged in the development of new scaffolds for small-molecule drugs targeting various diseases.

In particular, studies have demonstrated the compound's utility in generating libraries of bioactive molecules for high-throughput screening. The combination of the oxazole ring and the para-tolyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, computational modeling has suggested that this compound may exhibit favorable interactions with biological targets, including enzymes and receptors involved in inflammatory pathways.

One notable application of 2-(Azidomethyl)-5-(p-tolyl)oxazole is in the synthesis of kinase inhibitors. Kinases are key enzymes implicated in numerous diseases, including cancer and autoimmune disorders. By modifying the structure of this compound, researchers have been able to develop derivatives with enhanced selectivity and potency against specific kinases. For instance, recent publications have described derivatives that show promising activity against Janus kinases (JAKs), which are implicated in conditions such as rheumatoid arthritis.

The versatility of 2-(Azidomethyl)-5-(p-tolyl)oxazole extends to its role as a precursor in the preparation of radiolabeled compounds for diagnostic imaging. The azido group can be readily converted into an alkyne, which can then be labeled with positron-emitting isotopes such as Carbon-11 or Fluorine-18. Such radiotracers are used in positron emission tomography (PET) scans to visualize biological processes non-invasively. This application underscores the compound's significance in both therapeutic and diagnostic contexts.

Another area where this compound has shown promise is in materials science. The oxazole ring contributes to its thermal stability, making it suitable for use in advanced polymers and coatings. Researchers have explored its incorporation into polymeric matrices to enhance mechanical properties while maintaining chemical functionality. These materials find applications in industries ranging from aerospace to electronics, where high performance is paramount.

The synthesis of 2-(Azidomethyl)-5-(p-tolyl)oxazole itself presents an interesting challenge due to the need for precise functionalization of the oxazole core. Modern synthetic methodologies have enabled efficient access to this compound through multi-step sequences involving nucleophilic substitution, metal-catalyzed coupling reactions, and protective group strategies. Advances in catalytic systems have further streamlined these processes, reducing reaction times and improving yields.

Evaluation of 2-(Azidomethyl)-5-(p-tolyl)oxazole in preclinical studies has revealed several promising characteristics. In vitro assays have indicated moderate to high binding affinity for various biological targets, suggesting potential therapeutic utility. Additionally, preliminary pharmacokinetic studies suggest reasonable oral bioavailability and metabolic stability, which are crucial for drug candidate progression.

The future directions for research involving 2-(Azidomethyl)-5-(p-tolyl)oxazole are multifaceted. One avenue involves expanding its scope through derivatization efforts to identify new bioactive scaffolds. Another approach is to explore its use as a building block for conjugated polymers or organic semiconductors, leveraging its electronic properties for optoelectronic applications.

In conclusion, 2-(Azidomethyl)-5-(p-tolyl)oxazole (CAS No. 2098112-87-7) stands out as a versatile and innovative compound with broad applications across pharmaceuticals, diagnostics, and materials science. Its unique structural features enable diverse chemical modifications and functionalizations, making it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials.